Cas no 139041-17-1 (Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI))
139041-17-1 structure
Product Name:Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI)
CAS No:139041-17-1
MF:C11H15N6O13P3S
MW:564.255482912064
CID:226606
PubChem ID:132196
Update Time:2025-04-19
Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI)
- 8-thiocyanatoadenosine 5'-(tetrahydrogen triphosphate)
- 8-Thiocyano-adenosine triphosphate
- 8-Thiocyano-ATP
- Adenosine 5'-(tetrahydrogen triphosphate), 8-thiocyanato-
- 139041-17-1
- DTXSID00930292
- 9-[5-O-(Hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-8-(thiocyanato)-9H-purin-6-amine
- [6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-2-yl]purin-8-yl] thiocyanate
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- Inchi: 1S/C11H15N6O13P3S/c12-2-34-11-16-5-8(13)14-3-15-9(5)17(11)10-7(19)6(18)4(28-10)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h3-4,6-7,10,18-19H,1H2,(H,23,24)(H,25,26)(H2,13,14,15)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
- InChI Key: FTOLYLJDISCXPB-KQYNXXCUSA-N
- SMILES: S(C#N)C1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O
Computed Properties
- Exact Mass: 563.96325
- Monoisotopic Mass: 563.963065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 949
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4.8
- Topological Polar Surface Area: 328
Experimental Properties
- Density: 2.56
- Boiling Point: 1008.2°Cat760mmHg
- Flash Point: 563.5°C
- Refractive Index: 1.924
- PSA: 302.92
Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
139041-17-1 (Adenosine5'-(tetrahydrogen triphosphate), 8-thiocyanato- (9CI)) Related Products
- 70804-86-3([(2R,3R,4R,5R)-5-(6-amino-2-ethylsulfanyl-purin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid)
- 22140-20-1(2-Methylthioadenosine 5-monophosphate)
- 31966-51-5(Adenosine,8-(ethylthio)-, cyclic 3',5'-(hydrogen phosphate) (8CI,9CI))
- 87498-92-8(Adenosine 5'-(tetrahydrogen triphosphate), lead(2+) salt (1:2))
- 34983-48-7(Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-)
- 30630-07-0(Adenosine,8-(methylthio)-, cyclic 3',5'-(hydrogen phosphate) (8CI,9CI))
- 110224-45-8(Adenosine5'-(trihydrogen diphosphate), 2-[(3-aminopropyl)thio]- (9CI))
- 61695-89-4(Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-)
- 70804-88-5(5'-Adenylic acid,2-(methylthio)-, homopolymer (9CI))
- 43170-89-4(2-Methylthioadenosine-5'-triphosphate)
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